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Compound of Interest

Compound Name: TD-165

Cat. No.: B15621617 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of SikaBiresin TD-165 against established high-

vacuum compatible epoxy resins. The objective is to evaluate its potential suitability for

applications in high-vacuum environments, such as in scientific instrumentation and drug

development processes where outgassing can be a critical concern. Due to the lack of publicly

available outgassing data for SikaBiresin TD-165, this guide emphasizes the necessity of

experimental validation and provides the framework for such testing.

Performance Comparison
A direct comparison of SikaBiresin TD-165 with materials certified for high-vacuum use reveals

the critical missing data for a comprehensive assessment. While SikaBiresin TD-165 offers

favorable mechanical and physical properties for general purpose applications, its performance

in a vacuum is undocumented.[1][2] High-vacuum compatible epoxies, in contrast, are

specifically formulated and tested to minimize outgassing, which can contaminate sensitive

components and degrade vacuum levels.

Table 1: Physical and Mechanical Properties Comparison

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15621617?utm_src=pdf-interest
https://www.benchchem.com/product/b15621617?utm_src=pdf-body
https://www.benchchem.com/product/b15621617?utm_src=pdf-body
https://www.benchchem.com/product/b15621617?utm_src=pdf-body
https://www.benchchem.com/product/b15621617?utm_src=pdf-body
https://shop.gttag.ch/data/dokumente/00004764/1%20-%20Technical%20Data%20Sheet/TDS_SIKABIRESIN_TD165_EN.pdf
https://industry.sika.com/content/dam/dms/deaddconst01/d/SikaBiresin%20TD150-TD165_de.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
SikaBiresin
TD-165

EPO-TEK
353ND

Master Bond
EP121AO

Kohesi Bond
KB 1040 CTE-
LO

Viscosity (Mixed,

25°C)
~500 mPa.s[1]

3,000 - 5,000

cPs[3]
Paste Not Specified

Density (Cured)

~1.12 g/cm³

(Resin A), ~1.00

g/cm³ (Hardener

B)[1]

Not Specified Not Specified Not Specified

Shore D

Hardness

~D 80 (after 7

days @ RT)[1]
85[3] >80 Not Specified

Glass Transition

Temp. (Tg)
53°C[1] ≥ 90°C[3] 120-125°C Not Specified

Service

Temperature

Range

Not Specified
< 350°C

(Intermittent)[3]
-60°F to +400°F

4K to +120°C[4]

[5]

Table 2: High-Vacuum Compatibility Data

Property
SikaBiresin
TD-165

EPO-TEK
353ND

Master Bond
EP121AO

Kohesi Bond
KB 1040 CTE-
LO

Meets ASTM

E595

Data Not

Available
Yes[3][6][7] Yes Yes[4][5][8]

Total Mass Loss

(TML)

Data Not

Available

Passes NASA

low outgassing

standard[3][6][7]

Meets NASA low

outgassing

specifications

Capable of

passing NASA

low outgassing

test[4][5][8]

Collected Volatile

Condensable

Materials

(CVCM)

Data Not

Available

Passes NASA

low outgassing

standard[3][6][7]

Meets NASA low

outgassing

specifications

Capable of

passing NASA

low outgassing

test[4][5][8]
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Note: The absence of Total Mass Loss (TML) and Collected Volatile Condensable Materials

(CVCM) data for SikaBiresin TD-165 is a significant information gap. These parameters are

essential for determining a material's suitability for high-vacuum applications. Experimental

testing according to the ASTM E595 standard is strongly recommended before considering

SikaBiresin TD-165 for such purposes.

Experimental Protocols
To validate SikaBiresin TD-165 for high-vacuum use, the following experimental protocols,

based on the industry-standard ASTM E595 test, should be followed.

ASTM E595: Standard Test Method for Total Mass Loss
and Collected Volatile Condensable Materials from
Outgassing in a Vacuum Environment
1. Objective: To determine the total mass loss (TML) and collected volatile condensable

materials (CVCM) of a material sample when exposed to a heated vacuum environment.

2. Apparatus:

Vacuum chamber capable of reaching a pressure of at least 1 x 10-5 torr.
Heated sample holder capable of maintaining the sample at 125°C.
Cooled collector plate maintained at 25°C.
Microbalance with a sensitivity of at least 1 µg.
Temperature monitoring devices for the sample holder and collector plate.

3. Sample Preparation:

Prepare a sample of cured SikaBiresin TD-165 with a known surface area.
Precondition the sample at 23°C and 50% relative humidity for 24 hours.
Accurately weigh the preconditioned sample to determine its initial mass.

4. Procedure:

Place the sample in the heated holder within the vacuum chamber.
Position the cooled collector plate in close proximity to the sample.
Evacuate the chamber to a pressure of at least 1 x 10-5 torr.
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Heat the sample to 125°C and maintain this temperature for 24 hours.
Simultaneously, maintain the collector plate at 25°C.
After 24 hours, cool the sample and bring the chamber back to atmospheric pressure.
Carefully remove the sample and the collector plate.

5. Data Analysis:

Weigh the post-test sample to determine the final mass. Calculate the Total Mass Loss
(TML) as a percentage of the initial mass.
Weigh the collector plate to determine the mass of the condensed materials. Calculate the
Collected Volatile Condensable Materials (CVCM) as a percentage of the initial sample
mass.
Acceptance Criteria (NASA Standard):
TML < 1.0%
CVCM < 0.1%

Residual Gas Analysis (RGA)
1. Objective: To identify the species of molecules that are outgassed from the material under

vacuum.

2. Apparatus:

High-vacuum chamber.
Mass spectrometer (Residual Gas Analyzer).
Sample heating and temperature control system.

3. Procedure:

Place a cured sample of SikaBiresin TD-165 in the vacuum chamber.
Evacuate the chamber to the desired vacuum level.
Heat the sample to its intended operating temperature.
Use the RGA to scan the mass-to-charge ratio of the residual gases in the chamber.

4. Data Analysis:

Analyze the mass spectrum to identify the outgassed species (e.g., water, solvents,
plasticizers, etc.). This information is crucial for assessing potential contamination risks for
sensitive components in the vacuum system.
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Visualizations
The following diagrams illustrate the workflow for material validation and a decision-making

process for selecting high-vacuum compatible materials.
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Caption: Experimental workflow for validating a material for high-vacuum use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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